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For Researchers, Scientists, and Drug Development Professionals

Introduction

KKL-10 is a small-molecule inhibitor of bacterial ribosome rescue, demonstrating broad-
spectrum antimicrobial activity.[1] As a member of the oxadiazole class of compounds, KKL-10
presents a promising avenue for the development of novel antibiotics. Its mechanism of action
targets the essential bacterial process of trans-translation, which rescues ribosomes stalled on
messenger RNA. This document provides detailed protocols for in vitro studies involving KKL-
10, including the determination of its antibacterial efficacy, assessment of its impact on
intracellular pathogens, and evaluation of its cytotoxic profile.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of KKL-10 is presented in the table below.
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Property Value Source
Molecular Formula C14H10BrNsO2S Selleck Chemicals
Molecular Weight 364.22 g/mol Selleck Chemicals
- Soluble in DMSO (3 mg/mL,
Solubility [1]
8.23 mM)

Store powder at -20°C for up
to 3 years. Store stock

Storage solutions in DMSO at -80°C for  Selleck Chemicals
up to 1 year. Avoid repeated

freeze-thaw cycles.

Mechanism of Action: Inhibition of Ribosome
Rescue

KKL-10 functions by inhibiting the primary ribosome rescue pathway in bacteria known as
trans-translation.[2] This process is crucial for bacterial viability, as it resolves stalled ribosomes
on damaged or incomplete mMRNAs, recycles the ribosome, and tags the incomplete
polypeptide for degradation. The key components of this pathway are transfer-messenger RNA
(tmRNA) and a small protein B (SmpB). By inhibiting this pathway, KKL-10 leads to an
accumulation of stalled ribosomes, cessation of protein synthesis, and ultimately, bacterial cell
death.
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Prepare 2-fold serial dilutions of KKL-10 in a 96-well plate.

'

Prepare bacterial inoculum to 5 x 105 CFU/mL.

'

Add bacterial inoculum to each well.

'

Incubate at 37°C for 18-24 hours.

'

Determine MIC by observing the lowest concentration with no visible growth.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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